Cas no 955231-89-7 (N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide)

• Product Name: N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide
• CAS No: 955231-89-7
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 5821304
• PubChem ID: 16930918
• Update Time: 2025-07-14

N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)-2,4-dimethoxybenzamide
• N-[2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-2,4-dimethoxybenzamide
• AKOS024645651
• N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-dimethoxybenzamide
• 955231-89-7
• F2391-0945
• N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide

• Inchi： 1S/C20H24N2O5S/c1-4-28(24,25)22-10-9-14-5-6-16(11-15(14)13-22)21-20(23)18-8-7-17(26-2)12-19(18)27-3/h5-8,11-12H,4,9-10,13H2,1-3H3,(H,21,23)
• InChI Key： JUSUXUXAOOWRIG-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(CC)(=O)=O)C2)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 404.14059304g/mol
• Monoisotopic Mass: 404.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.3Ų

Additional information on N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide

N-2-(Ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide: A Comprehensive Overview

N-2-(Ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide (CAS No. 955231-89-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the ethanesulfonyl and dimethoxybenzamide moieties, contribute to its pharmacological profile and make it a valuable candidate for various research and development initiatives.

The chemical structure of N-2-(Ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide is characterized by a central 1,2,3,4-tetrahydroisoquinoline core linked to a 2,4-dimethoxybenzamide moiety through an ethanesulfonyl group. This configuration imparts specific physicochemical properties that influence its solubility, stability, and biological activity. Recent studies have highlighted the importance of these structural elements in modulating the compound's interactions with biological targets.

In the context of medicinal chemistry, N-2-(Ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising activity against various targets involved in neurological disorders, cancer, and inflammatory conditions. For instance, studies have demonstrated its ability to modulate specific receptors and enzymes that play crucial roles in these diseases.

The pharmacological properties of N-2-(Ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide have been extensively studied using both in vitro and in vivo models. In vitro assays have revealed that this compound can effectively inhibit the activity of certain enzymes involved in signal transduction pathways. For example, it has been shown to inhibit the activity of protein kinases such as MAPK and PI3K/AKT pathways, which are implicated in cancer progression and metastasis.

In addition to its enzymatic inhibition properties, N-2-(Ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide has also been evaluated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and chemokines. Studies have shown that this compound can reduce the expression of these inflammatory mediators by modulating the activity of transcription factors such as NF-kB and AP-1.

The potential therapeutic applications of N-2-(Ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide extend beyond cancer and inflammation. Recent research has explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These studies have demonstrated that the compound can protect neurons from oxidative stress and apoptosis by enhancing antioxidant defense mechanisms and inhibiting the formation of toxic protein aggregates.

The safety profile of N-2-(Ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, N-2-(Ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2,4-dimethoxybenzamide (CAS No. 955231-89-7) represents a promising candidate for the development of novel therapeutic agents targeting a wide range of diseases. Its unique chemical structure and multifaceted pharmacological properties make it an attractive molecule for further investigation in both academic research and pharmaceutical industry settings. As ongoing research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various medical conditions.